Tetratriacontaethylene glycol monomethyl ether
Description
Tetratriacontaethylene glycol monomethyl ether is the hydroxypolyether that is tetratriacontaethylene glycol in which one of the hydroxy groups is substituted by methoxy. It derives from a tetratriacontaethylene glycol.
Scientific Research Applications
1. Thermodynamic and Spectroscopic Properties
Tetratriacontaethylene glycol monomethyl ether (TEGME) has been studied for its thermodynamic properties in aqueous solutions. Research indicates strong molecular interaction between TEGME and water, surpassing interactions of shorter ethylene glycol ethers with water. Such studies are crucial in understanding the behavior of TEGME in various solvents and conditions, impacting its potential applications in different scientific fields (Li et al., 2013).
2. Infrared Study and Thermodynamics of Hydrogen Bonding
TEGME has been investigated for its hydrogen bonding characteristics using infrared spectroscopy. This study provides insights into the molecular structure and interactions of TEGME, essential for applications in material science and chemistry (Prabhumirashi & Jose, 1978).
3. Separation and Chromatography Applications
TEGME-modified silica has been successfully used in capillary liquid chromatography as a stationary phase for separating inorganic anions and phenolic compounds. Its unique properties contribute to better selectivity and retention capabilities, highlighting its potential in analytical chemistry (Linda et al., 2019).
4. Synthesis and Electrical Properties
Studies have explored the synthesis of water-soluble anionic narrow band-gap conjugated polyelectrolytes with TEGME. This research opens up avenues for using TEGME in electronic and photonic materials, particularly due to its impact on electrical conductivity and molecular packing (Mai et al., 2015).
5. Photochemically Induced Folding in Water
TEGME has been utilized in the synthesis of fluorescent single chain nanoparticles via UV-light induced folding in water. This innovative application demonstrates the potential of TEGME in nanotechnology and materials science, particularly in the development of new types of fluorescent probes and nanoparticles (Heiler et al., 2017).
6. Thermosensitive Properties in Phosphazene Derivatives
Research on hexachlorocyclotriphosphazene reacted with TEGME has revealed thermosensitive properties, showing phase transitions in aqueous medium from soluble to insoluble states. This highlights the potential of TEGME in the creation of smart materials responsive to temperature changes (Uslu & Güvenaltın, 2010).
properties
Molecular Formula |
C69H140O35 |
|---|---|
Molecular Weight |
1529.8 g/mol |
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol |
InChI |
InChI=1S/C69H140O35/c1-71-4-5-73-8-9-75-12-13-77-16-17-79-20-21-81-24-25-83-28-29-85-32-33-87-36-37-89-40-41-91-44-45-93-48-49-95-52-53-97-56-57-99-60-61-101-64-65-103-68-69-104-67-66-102-63-62-100-59-58-98-55-54-96-51-50-94-47-46-92-43-42-90-39-38-88-35-34-86-31-30-84-27-26-82-23-22-80-19-18-78-15-14-76-11-10-74-7-6-72-3-2-70/h70H,2-69H2,1H3 |
InChI Key |
VUYXVWGKCKTUMF-UHFFFAOYSA-N |
Canonical SMILES |
COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO |
Origin of Product |
United States |
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